N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide

• Molecular Formula: C19H11BrN4O5S
• Molecular Weight: 487.3 g/mol
• IUPAC Name: N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-(4-nitro-1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C19H11BrN4O5S/c20-11-6-4-10(5-7-11)13-9-30-19(21-13)22-15(25)8-23-17(26)12-2-1-3-14(24(28)29)16(12)18(23)27/h1-7,9H,8H2,(H,21,22,25)
• InChI Key: YITXDUPBSMZHAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])C(=O)N(C2=O)CC(=O)NC3=NC(=CS3)C4=CC=C(C=C4)Br

Description

N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide is a complex organic compound with the following chemical formula:

$$\text{C}_{20}\text{H}_{10}\text{Br}_5\text{N}_3\text{O}_3\text{S}$$C20​H10​Br5​N3​O3​S

. It belongs to the class of thiazole derivatives and exhibits interesting pharmacological properties .

Preparation Methods

The synthetic routes for this compound involve several steps. While I don’t have specific details on industrial production methods, here’s a general outline:

Thiazole Synthesis: Start with 4-bromophenylamine and 2-bromoacetyl bromide. React them to form the thiazole ring.

Nitration: Introduce the nitro group by treating the thiazole intermediate with a nitrating agent.

Acetylation: Acetylate the amino group using acetic anhydride to obtain the final compound.

Chemical Reactions Analysis

Oxidation: The nitro group can undergo reduction to form an amino group.

Substitution: The bromine atoms may participate in substitution reactions.

Common Reagents: Sodium nitrite, acetic anhydride, bromine, and reducing agents.

Major Products: The final compound itself, along with intermediates formed during synthesis.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity (e.g., antimicrobial, anticancer).

Medicine: May have applications in drug development.

Industry: Limited information, but it could find use in specialty chemicals.

Mechanism of Action

The exact mechanism remains elusive, but potential molecular targets and pathways need further exploration.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, researchers often compare it to related thiazole derivatives to understand its unique features.